3-Isopropyl-4-methoxybenzonitrile

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 4-methoxy-3-propan-2-ylbenzonitrile
• InChI: InChI=1S/C11H13NO/c1-8(2)10-6-9(7-12)4-5-11(10)13-3/h4-6,8H,1-3H3
• InChI Key: JHKWMNDMZVSSBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)C#N)OC

Description

3-Isopropyl-4-methoxybenzonitrile is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8 g Potassium carbonate and 2.7 g 3-hydroxy-4-methoxybenzonitrile (for synthesis see Example 47) was dissolved in 25 mL dimethylformamide. 2.15 mL 2-Bromopropane was added and the mixture stirred at 85° C. for 3 h. The mixture was concentrated, diluted in ethyl acetate and washed with water (×2) and saturated sodium chloride solution, dried over magnesium sulfate and concentrated.